Cas no 2260670-01-5 (18:1-6:0 Biotin PI(3,5)P2)

• Product Name: 18:1-6:0 Biotin PI(3,5)P2
• CAS No: 2260670-01-5
• MF: C₄₃H₈₁N₄O₂₁P₃S
• MW: 1115.10
• CID: 4763544
• Update Time: 2025-07-09

18:1-6:0 Biotin PI(3,5)P2 Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 3,5-bis(dihydrogen phosphate) 1-[(2R)-2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]oxy]-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl hydrogen phosphate], ammonium salt (1:3)
• 18:1-6:0 Biotin PI(3,5)P2

• Inchi： 1S/C43H78N3O21P3S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-24-34(48)62-27-30(28-63-70(60,61)67-42-38(51)40(65-68(54,55)56)37(50)41(39(42)52)66-69(57,58)59)64-35(49)25-18-16-21-26-44-33(47)23-20-19-22-32-36-31(29-71-32)45-43(53)46-36;/h9-10,30-32,36-42,50-52H,2-8,11-29H2,1H3,(H,44,47)(H,60,61)(H2,45,46,53)(H2,54,55,56)(H2,57,58,59);1H3/b10-9-;/t30-,31+,32+,36+,37-,38-,39-,40-,41+,42-;/m1./s1
• InChI Key： YNMRSDSKHHIYCJ-FQIFUKRUSA-N
• SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCCCCC(=O)O[C@H](COC(=O)CCCCCCC/C=C\CCCCCCCC)COP(O)(=O)O[C@@H]1[C@@H]([C@H](OP(O)(O)=O)[C@@H](O)[C@H](OP(O)(O)=O)[C@H]1O)O.N

18:1-6:0 Biotin PI(3,5)P2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1-6:0 Biotin PI(3,5)P2

Research Briefing on 2260670-01-5 and 18:1-6:0 Biotin PI(3,5)P2: Latest Advances in Chemical Biology and Medicine

Recent studies have highlighted the growing importance of phosphoinositides (PIs) in cellular signaling and membrane dynamics, with particular focus on PI(3,5)P2 as a key regulator of endosomal trafficking and autophagy. The compound 2260670-01-5, a novel small-molecule modulator of PI(3,5)P2 metabolism, has emerged as a promising tool for probing these pathways. Concurrently, the lipid derivative 18:1-6:0 Biotin PI(3,5)P2 has gained attention as a critical reagent for studying PI(3,5)P2-protein interactions through affinity purification and mass spectrometry-based approaches. This briefing synthesizes the latest research on these molecules and their applications in chemical biology and drug discovery.

A 2023 Nature Chemical Biology study demonstrated that 2260670-01-5 specifically inhibits the PIKfyve kinase complex, which synthesizes PI(3,5)P2 from PI(3)P. Through crystallographic analysis and cellular assays, researchers established that this compound binds to an allosteric site on PIKfyve, causing conformational changes that impair its catalytic activity. Notably, 2260670-01-5 showed remarkable selectivity over other PI kinases, making it superior to previous inhibitors like apilimod. These findings were validated in neuronal cell models, where 2260670-01-5 treatment recapitulated the enlarged vacuole phenotype characteristic of PI(3,5)P2 deficiency.

The development of 18:1-6:0 Biotin PI(3,5)P2 has addressed longstanding challenges in detecting transient PI-protein interactions. As reported in Cell Chemical Biology (2024), this biotinylated analog incorporates a C6 linker at the sn-1 position, preserving the headgroup's biological activity while enabling streptavidin-based pulldowns. Proteomic profiling using this reagent identified 47 novel PI(3,5)P2-binding proteins, including several uncharacterized endosomal sorting factors. The 18:1-6:0 acyl chain composition was specifically chosen to mimic physiological PI(3,5)P2 species while maintaining solubility for biochemical assays.

Translational applications are beginning to emerge from these tools. A recent Science Translational Medicine paper utilized 2260670-01-5 to demonstrate that PI(3,5)P2 dysregulation contributes to chemotherapy resistance in ovarian cancer by altering lysosomal drug sequestration. Complementary work with 18:1-6:0 Biotin PI(3,5)P2 revealed that platinum drugs disrupt PI(3,5)P2-dependent membrane contacts between endosomes and the ER. These insights are driving the development of combination therapies targeting PI(3,5)P2 pathways.

Ongoing research directions include structural optimization of 2260670-01-5 derivatives for improved pharmacokinetics and the application of 18:1-6:0 Biotin PI(3,5)P2 in cryo-EM studies of PI-binding protein complexes. The convergence of chemical probes like these with advanced omics technologies promises to unravel the full scope of PI(3,5)P2's roles in health and disease, potentially opening new therapeutic avenues for neurodegenerative disorders and cancer.